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Compound of Interest

Compound Name:
Dihydridotetrakis(triphenylphosphine

)ruthenium(II)

Cat. No.: B106754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dihydridotetrakis(triphenylphosphine)ruthenium(II), denoted as RuH₂(PPh₃)₄, is a versatile and

efficient homogeneous catalyst widely employed in fine chemical synthesis. Its catalytic activity

extends to a variety of organic transformations, including hydrogenation, isomerization, carbon-

carbon bond formation, and amidation reactions. This document provides detailed application

notes, experimental protocols, and mechanistic insights for key reactions catalyzed by

RuH₂(PPh₃)₄.

Transfer Hydrogenation of Carbonyls
Application Note:

RuH₂(PPh₃)₄ is a highly effective catalyst for the transfer hydrogenation of ketones and aldehydes

to their corresponding alcohols.[1] This method offers a safer and more convenient alternative to

using high-pressure hydrogen gas, employing hydrogen donors like isopropanol. The reaction

proceeds under neutral and mild conditions, demonstrating broad functional group tolerance.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b106754?utm_src=pdf-interest
https://www.benchchem.com/product/b106754?utm_src=pdf-body
https://journals.pan.pl/Content/110026/PDF/08_CPE-40-2_07-25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrat
e

Hydroge
n Donor

Catalyst
Loading
(mol%)

Base
Tempera
ture (°C)

Time (h)
Convers
ion (%)

Referen
ce

Acetophe

none

Isopropan

ol
1 KOH 80 0.25 96 [2]

4-

Methoxya

cetophen

one

Isopropan

ol
1 KOH 80 0.5 >99 [2]

4-

Chloroac

etopheno

ne

Isopropan

ol
1 KOH 80 0.5 >99 [2]

4-

Nitroacet

ophenone

Isopropan

ol
1 KOH 80 1 >99 [2]

Propioph

enone

Isopropan

ol
1 KOH 80 0.5 >99 [2]

Experimental Protocol: Transfer Hydrogenation of Acetophenone

To a reaction vessel, add dihydridotetrakis(triphenylphosphine)ruthenium(II) (0.01 mmol, 1

mol%).

Add potassium hydroxide (KOH) (0.02 mmol, 2 mol%).

Add acetophenone (1.0 mmol).

Add isopropanol (5 mL) as the hydrogen donor and solvent.

The reaction mixture is stirred at 80°C under an inert atmosphere (e.g., nitrogen or argon).

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature.
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The solvent is removed under reduced pressure.

The residue is purified by column chromatography on silica gel to afford 1-phenylethanol.

Catalytic Cycle for Transfer Hydrogenation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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